1-Methyl-N-propan-2-ylpyrazol-4-amine;hydrochloride

• IUPAC Name: 1-methyl-N-propan-2-ylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C7H13N3.ClH/c1-6(2)9-7-4-8-10(3)5-7;/h4-6,9H,1-3H3;1H
• InChI Key: VJNZZPGCRATSOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CN(N=C1)C.Cl
• Molecular Formula: C7H14ClN3
• Molecular Weight: 175.66 g/mol
• CAS RN: 1240527-30-3

Description

1-methyl-N-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride, also known as MP4A, is a chemical compound that has been extensively studied for its potential use in scientific research. MP4A is a pyrazolamine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Scientific Research Applications

Synthesis and Characterization

1-Methyl-N-(Propan-2-yl)-1H-Pyrazol-4-amine dihydrochloride is a compound involved in the synthesis and characterization of pyrazole derivatives. These derivatives, such as N-((1H-pyrazol-1-yl) methyl) pyrimidin-2-amine and others, are identified through various spectroscopic methods and X-ray crystallography. The research focuses on their structural analysis and the potential biological activity against breast cancer and microbes, highlighting the compound's role in generating pharmacophore sites with antitumor, antifungal, and antibacterial properties (Titi et al., 2020).

Novel Compound Synthesis

The compound also plays a role in the synthesis of novel structures, such as 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole, by undergoing condensation reactions and subsequent transformations. These processes demonstrate the versatility of 1-methyl-N-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride in synthesizing structurally diverse compounds with potential applications in various fields (El’chaninov et al., 2018).

Generation of Structurally Diverse Libraries

Another application involves using related compounds as starting materials in alkylation and ring closure reactions. This method generates a structurally diverse library of compounds, showcasing the compound's utility in expanding the chemical space for potential drug discovery and other applications (Roman, 2013).

Flexible Ligand Synthesis

1-Methyl-N-(Propan-2-yl)-1H-Pyrazol-4-amine dihydrochloride contributes to the synthesis of flexible bis(pyrazol-1-yl)alkane ligands, indicating its importance in the preparation of ligands for metal coordination, which could be crucial for developing catalytic systems or new materials (Potapov et al., 2007).

Antimicrobial Evaluation

The compound is also involved in synthesizing pyrazole derivatives that exhibit significant antimicrobial activity. This indicates its potential role in the development of new antimicrobial agents, which is critical given the rising resistance to existing antibiotics (Sid et al., 2013).